1-(4-(4-Acetylphenyl)piperazin-1-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propan-1-one

• IUPAC Name: 1-[4-(4-acetylphenyl)piperazin-1-yl]-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propan-1-one
• InChI: InChI=1S/C21H24N4O2S/c1-15-13-25-19(14-28-21(25)22-15)7-8-20(27)24-11-9-23(10-12-24)18-5-3-17(4-6-18)16(2)26/h3-6,13-14H,7-12H2,1-2H3
• InChI Key: JLIYUCQGXUKZLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CSC2=N1)CCC(=O)N3CCN(CC3)C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol

Description

1-(4-(4-Acetylphenyl)piperazin-1-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propan-1-one is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.
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Scientific Research Applications

DNA Minor Groove Binding

• DNA Interaction and Fluorescent Staining : Hoechst 33258, a compound with structural similarity to 1-(4-(4-Acetylphenyl)piperazin-1-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propan-1-one, binds strongly to the minor groove of double-stranded B-DNA, particularly at AT-rich sequences. It is widely used as a fluorescent DNA stain in cellular biology for tasks like chromosome and nuclear staining due to its ability to enter cells readily. Hoechst derivatives also serve in plant cell biology for analyzing nuclear DNA content values and examining plant chromosomes (Issar & Kakkar, 2013).

Medicinal Chemistry and Pharmacological Applications

• Arylpiperazine Derivatives in Clinical Application : Arylpiperazine derivatives, closely related to the chemical structure , are widely used in clinical applications, particularly for treating depression, psychosis, or anxiety. They undergo extensive metabolism, including CYP3A4-dependent N-dealkylation, forming 1-aryl-piperazines. These metabolites have varying effects on serotonin receptors and other neurotransmitter receptors (Caccia, 2007).
• Anti-mycobacterial Activity of Piperazine and its Analogues : Piperazine derivatives have shown significant activity against Mycobacterium tuberculosis (MTB), including multidrug-resistant and extremely drug-resistant strains. The versatility of piperazine as a medicinally important scaffold makes it a promising candidate for developing cost-effective anti-mycobacterial agents (Girase et al., 2020).
• Therapeutic Uses of Piperazine Derivatives : Piperazine derivatives are found in a variety of drugs with therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory agents. Slight modifications in the substitution pattern on the piperazine nucleus significantly influence the medicinal potential of the resultant molecules (Rathi et al., 2016).